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Cat. No.: B3368605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of Karnovsky's fixative, a

widely used dual-aldehyde fixative for electron microscopy, utilizing a potassium cacodylate
buffer. These detailed application notes and protocols are intended for use by researchers,

scientists, and drug development professionals who require high-quality tissue and cell

preservation for ultrastructural analysis.

Introduction
Karnovsky's fixative is a robust solution for preserving the fine structural details of biological

specimens.[1][2] The combination of formaldehyde and glutaraldehyde allows for rapid initial

fixation and subsequent thorough cross-linking of proteins.[2] Formaldehyde, with its smaller

molecular size, penetrates tissues quickly, while glutaraldehyde, a larger dialdehyde, provides

excellent structural stabilization.[3] The use of a cacodylate buffer system is advantageous due

to its stability and resistance to microbial growth.[4] This protocol outlines the preparation of a

modified Karnovsky's fixative using a potassium cacodylate buffer, which serves as a viable

alternative to the more commonly used sodium cacodylate.
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The preparation of Karnovsky's fixative involves the handling of hazardous chemicals and must

be performed in a chemical fume hood while wearing appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves (nitrile or

butyl rubber are recommended).[5][6]

Potassium Cacodylate: This compound contains arsenic and is toxic if ingested or inhaled.

It is also a suspected carcinogen. Handle with extreme care and avoid generating dust.

Paraformaldehyde: This is a solid polymer of formaldehyde. When heated to depolymerize, it

releases formaldehyde gas, which is a known carcinogen and sensitizer.[5]

Glutaraldehyde: This is a toxic and corrosive chemical that can cause severe eye, skin, and

respiratory irritation.[6]

Acids and Bases: Handle strong acids and bases, such as hydrochloric acid (HCl) and

sodium hydroxide (NaOH), with care as they are corrosive.

All waste containing these chemicals must be disposed of as hazardous waste according to

institutional and local regulations.

Quantitative Data Summary
The following table summarizes the components and their quantities for the preparation of a

modified Karnovsky's fixative with 0.1 M potassium cacodylate buffer.

Component Stock Solution
Volume for 100 mL

of Fixative
Final Concentration

Paraformaldehyde 16% (w/v) Aqueous 12.5 mL 2%

Glutaraldehyde 25% (v/v) Aqueous 10.0 mL 2.5%

Potassium Cacodylate

Buffer
0.2 M, pH 7.4 50.0 mL 0.1 M

Distilled Water - 27.5 mL -

Total Volume 100 mL
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Experimental Protocols
Preparation of 0.2 M Potassium Cacodylate Buffer (pH
7.4)
This protocol outlines the preparation of a 0.2 M potassium cacodylate stock solution, which

will be used to prepare the final fixative.

Materials:

Potassium Cacodylate (anhydrous, MW: 176.06 g/mol )

Distilled water

Hydrochloric acid (HCl), 0.2 M

pH meter

Volumetric flasks

Graduated cylinders

Magnetic stirrer and stir bar

Procedure:

Prepare 0.2 M Potassium Cacodylate Solution:

Weigh out 35.21 g of anhydrous potassium cacodylate.

Dissolve the potassium cacodylate in approximately 800 mL of distilled water in a 1 L

volumetric flask.

Once fully dissolved, bring the final volume to 1 L with distilled water.

Adjust pH:

Place the 0.2 M potassium cacodylate solution on a magnetic stirrer.
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Immerse a calibrated pH electrode into the solution.

Slowly add 0.2 M HCl dropwise while monitoring the pH.

Continue adding acid until the pH of the solution reaches 7.4.

Storage:

Store the 0.2 M potassium cacodylate buffer at 4°C in a well-sealed container.

Preparation of 16% Paraformaldehyde Solution
(Formaldehyde)
This protocol describes the depolymerization of paraformaldehyde to create a formaldehyde

solution. This procedure must be performed in a chemical fume hood.

Materials:

Paraformaldehyde powder

Distilled water

Sodium hydroxide (NaOH), 1 N

Heating magnetic stirrer

Beaker

Graduated cylinder

Filter paper

Procedure:

Heat 100 mL of distilled water to 60°C on a heating magnetic stirrer. Do not exceed 65°C.

Slowly add 16 g of paraformaldehyde powder to the heated water while stirring. The solution

will appear milky.
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Add 1 N NaOH dropwise until the solution becomes clear.

Remove the solution from the heat and allow it to cool to room temperature.

Filter the solution using filter paper.

Store the 16% formaldehyde solution at 4°C in a tightly sealed container. This solution is

stable for about one week.

Preparation of Modified Karnovsky's Fixative (2%
Paraformaldehyde, 2.5% Glutaraldehyde in 0.1 M
Potassium Cacodylate Buffer)
This protocol details the final assembly of the Karnovsky's fixative.

Materials:

16% Paraformaldehyde solution (prepared as above)

25% Glutaraldehyde solution (EM grade)

0.2 M Potassium Cacodylate buffer, pH 7.4 (prepared as above)

Distilled water

Graduated cylinders

Beaker or flask

Procedure:

In a chemical fume hood, combine the following reagents in a clean beaker or flask:

50.0 mL of 0.2 M Potassium Cacodylate buffer (pH 7.4)

12.5 mL of 16% Paraformaldehyde solution

10.0 mL of 25% Glutaraldehyde solution
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Add 27.5 mL of distilled water to bring the total volume to 100 mL.

Mix the solution gently but thoroughly.

The final pH of the fixative should be approximately 7.2-7.4. Check the pH and adjust if

necessary with a small amount of 0.1 M HCl or 0.1 M KOH.

Store the Karnovsky's fixative at 4°C in a tightly sealed, labeled container. It is recommended

to use the fixative within a few days of preparation for best results.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the preparation of Karnovsky's fixative with

potassium cacodylate buffer.

Potassium Cacodylate Buffer Preparation

Paraformaldehyde Solution Preparation Final Fixative Assembly

Weigh Potassium Cacodylate Dissolve in Distilled Water Adjust pH to 7.4 with 0.2M HCl 0.2M Potassium Cacodylate Buffer

Combine Buffer, PFA, and GlutaraldehydeHeat Distilled Water to 60°C Add Paraformaldehyde Powder Add 1N NaOH until clear Cool and Filter 16% Paraformaldehyde Solution Add Distilled Water to Final Volume Check and Adjust pH if necessary Karnovsky's Fixative

25% Glutaraldehyde

Click to download full resolution via product page

Caption: Workflow for preparing Karnovsky's fixative with potassium cacodylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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